Cas no 1805530-49-7 (2-(Difluoromethyl)-5-iodo-3-methoxypyridine-4-acetonitrile)

• Product Name: 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-4-acetonitrile
• CAS No: 1805530-49-7
• MF: C₉H₇F₂IN₂O
• MW: 324.065961122513
• CID: 4891352
• Update Time: 2025-06-11

2-(Difluoromethyl)-5-iodo-3-methoxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-4-acetonitrile

• Inchi： 1S/C9H7F2IN2O/c1-15-8-5(2-3-13)6(12)4-14-7(8)9(10)11/h4,9H,2H2,1H3
• InChI Key： FUTDNPJILVSPAO-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1CC#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-4-acetonitrile

2-(Difluoromethyl)-5-iodo-3-methoxypyridine-4-acetonitrile (CAS No. 1805530-49-7): A Comprehensive Overview

2-(Difluoromethyl)-5-iodo-3-methoxypyridine-4-acetonitrile (CAS No. 1805530-49-7) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-4-acetonitrile is composed of a pyridine ring substituted with a difluoromethyl group, an iodine atom, and a methoxy group, along with a cyano group attached to the acetyl side chain. These functional groups contribute to the compound's unique chemical properties and biological activities. The difluoromethyl group, for instance, is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, while the iodine atom provides a handle for further chemical modifications through various coupling reactions.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-4-acetonitrile in the development of drugs targeting specific biological pathways. One notable application is in the field of oncology, where this compound has shown promising antitumor activity. Research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound can effectively inhibit key enzymes involved in cancer cell proliferation, such as kinases and proteases. This inhibition leads to reduced tumor growth and improved therapeutic outcomes in preclinical models.

In addition to its antitumor properties, 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-4-acetonitrile has also been explored for its potential as a lead compound in the development of antiviral agents. Studies have shown that this compound can interfere with viral replication processes by targeting specific viral enzymes or host cell factors essential for viral infection. This makes it a valuable candidate for further optimization and clinical evaluation in the context of emerging viral diseases.

The synthetic accessibility of 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-4-acetonitrile is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through well-established chemical routes, allowing for efficient scale-up and optimization. One common synthetic pathway involves the sequential introduction of the difluoromethyl, iodine, and methoxy groups onto the pyridine ring, followed by the attachment of the cyano group via a suitable acylation reaction. This modular approach facilitates the preparation of a wide range of structurally diverse derivatives, enabling researchers to explore structure-activity relationships (SAR) and identify compounds with enhanced biological activities.

The physicochemical properties of 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-4-acetonitrile, such as its solubility, stability, and logP value, are crucial for its pharmaceutical applications. These properties can be fine-tuned through strategic modifications to the molecular structure. For example, altering the substituents on the pyridine ring or modifying the side chain can significantly impact the compound's pharmacokinetic profile and bioavailability. Computational methods, such as molecular dynamics simulations and quantitative structure-property relationship (QSPR) models, are often employed to predict these properties and guide the design of optimized derivatives.

Clinical trials are an essential step in translating laboratory findings into real-world therapeutic solutions. While 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-4-acetonitrile is still in preclinical stages, early results from animal studies have been encouraging. These studies have demonstrated that the compound exhibits favorable pharmacokinetic properties and low toxicity profiles, making it a promising candidate for further clinical evaluation. Ongoing research aims to optimize dosing regimens and assess safety profiles in larger animal models before progressing to human trials.

In conclusion, 2-(Difluoromethyl)-5-iodo-3-methoxypyridine-4-acetonitrile (CAS No. 1805530-49-7) represents a promising lead compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound's biological activities and mechanisms of action, it holds significant potential to contribute to the discovery of novel drugs for treating various diseases.